N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-6-methoxy-2,3-dihydro-1H-indene-5-carboxamide
• InChI: InChI=1S/C19H23N3O2/c1-22(2)18-15(8-5-9-20-18)12-21-19(23)16-10-13-6-4-7-14(13)11-17(16)24-3/h5,8-11H,4,6-7,12H2,1-3H3,(H,21,23)
• InChI Key: ARFZPIFXQVRZJO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNC(=O)C2=C(C=C3CCCC3=C2)OC
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide, also known as DMPI, is a synthetic compound that has gained interest in the scientific community due to its potential as a therapeutic agent. DMPI belongs to the class of indane-5-carboxamides and has a unique chemical structure that makes it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide has been shown to inhibit the activity of cyclin-dependent kinase 4 (CDK4), which is involved in the regulation of the cell cycle. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide has been found to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to reduce the production of pro-inflammatory cytokines. N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide has also been shown to inhibit the migration and invasion of cancer cells, which may help to prevent the spread of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide is that it has been shown to be effective against a range of cancer cell lines, which suggests that it may have broad-spectrum activity. However, one of the limitations of N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects.

Future Directions

There are a number of future directions for research on N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide. One area of interest is the development of more potent analogs of N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide that may have improved efficacy. Another area of interest is the investigation of the potential side effects of N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide, as well as its pharmacokinetics and pharmacodynamics. Finally, there is a need for further preclinical studies to determine the safety and efficacy of N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide in animal models before it can be tested in clinical trials.

Synthesis Methods

N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide can be synthesized using a variety of methods, with the most common being the reaction between 6-methoxyindan-5-carboxylic acid and 2-(dimethylamino)ethyl chloride hydrochloride in the presence of a base. The resulting compound is then treated with pyridine-3-carboxaldehyde to yield N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide.

Scientific Research Applications

N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-{[2-(dimethylamino)pyridin-3-yl]methyl}-6-methoxyindane-5-carboxamide has also been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce the production of pro-inflammatory cytokines.